Cas no 174502-99-9 ((1Z)-1-(5-bromothiophen-2-yl)ethanone thiosemicarbazone)

(1Z)-1-(5-bromothiophen-2-yl)ethanone thiosemicarbazone structure
174502-99-9 structure
Product Name:(1Z)-1-(5-bromothiophen-2-yl)ethanone thiosemicarbazone
CAS No:174502-99-9
MF:C7H8BrN3S2
MW:278.192517280579
CID:1360002
PubChem ID:6340245
Update Time:2025-04-20

(1Z)-1-(5-bromothiophen-2-yl)ethanone thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

    • (1Z)-1-(5-bromothiophen-2-yl)ethanone thiosemicarbazone
    • [(Z)-1-(5-bromothiophen-2-yl)ethylideneamino]thiourea
    • SMR000281538
    • 174502-99-9
    • HMS1675A19
    • AKOS000514404
    • (Z)-2-(1-(5-Bromo-2-thienyl)ethylidene)hydrazinecarbothioamide
    • MLS000711771
    • Hydrazinecarbothioamide, 2-(1-(5-bromo-2-thienyl)ethylidene)-, (Z)-
    • CHEMBL2004361
    • Inchi: 1S/C7H8BrN3S2/c1-4(10-11-7(9)12)5-2-3-6(8)13-5/h2-3H,1H3,(H3,9,11,12)/b10-4-
    • InChI Key: XBLYFFCQPGMTDA-WMZJFQQLSA-N
    • SMILES: BrC1=CC=C(/C(/C)=N\NC(N)=S)S1

Computed Properties

  • Exact Mass: 276.93444
  • Monoisotopic Mass: 276.93430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 50.41
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